![molecular formula C15H14O3 B1587313 2-(4-Methoxyphenyl)-2-phenylacetic acid CAS No. 21749-83-7](/img/structure/B1587313.png)
2-(4-Methoxyphenyl)-2-phenylacetic acid
Overview
Description
2-(4-Methoxyphenyl)-2-phenylacetic acid, also known as 2-MPPA, is an organic compound widely used in the synthesis of various chemicals. It is a white crystalline solid with a molecular weight of 242.3 g/mol and a melting point of 146-148°C. 2-MPPA has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. This compound is used as a building block in the synthesis of various drugs and pharmaceuticals, and is also used as a reagent in the synthesis of other compounds.
Scientific Research Applications
Metabolic Pathways and Derivatives
- Metabolism in Rats : The metabolism of psychoactive phenethylamines in rats produces several metabolites, including derivatives of 4-methoxyphenylacetic acid (Kanamori et al., 2002).
- Biosynthesis in Plants : Higher plants synthesize hydroxyphenylacetic acids, which includes pathways involving methoxyphenylacetic acid derivatives (Kindl, 1969).
Synthetic Applications
- Synthesis of Dibenz[b,e]oxepin Acetic Acid : The synthesis process of dibenz[b,e]oxepin acetic acid involves the use of 4-methoxyphenylacetic acid derivatives (Wu Chun-shan, 2007).
- Regioselective Bromination : The synthesis of 3-bromo-4-methoxyphenylacetic acid demonstrates the regioselective bromination of 4-methoxyphenylacetic acid (Guzei et al., 2010).
Biochemical Studies
- Fungal Metabolites : Curvularia lunata, a fungus, produces phenylacetic acid derivatives, including those with methoxyphenyl groups (Varma et al., 2006).
- Anodic Methoxylation : Study on the methoxylation of phenylacetic acids, including 4-methoxyphenylacetic acid, reveals transformation processes during electrolysis (Wladislaw & Viertler, 1968).
Mechanism of Action
Target of Action
Similar compounds such as 2-(4-methoxyphenyl)acetamide have been found to interact with aralkylamine dehydrogenase light chain and aralkylamine dehydrogenase heavy chain .
Mode of Action
Carboxylic acids, a group to which this compound belongs, are known to donate hydrogen ions if a base is present to accept them . This reaction with bases, called “neutralizations”, is accompanied by the evolution of substantial amounts of heat .
Biochemical Pathways
It is known that carboxylic acids can react with active metals to form gaseous hydrogen and a metal salt .
Pharmacokinetics
Carboxylic acids, in general, can react with active metals, but such reactions are slow if the solid acid remains dry .
Result of Action
It is known that the reactions of carboxylic acids with bases can produce water and a salt, and are accompanied by the evolution of substantial amounts of heat .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(4-Methoxyphenyl)-2-phenylacetic acid. For instance, carboxylic acids may absorb enough water from the air and dissolve sufficiently in it to corrode or dissolve iron, steel, and aluminum parts and containers .
properties
IUPAC Name |
2-(4-methoxyphenyl)-2-phenylacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-18-13-9-7-12(8-10-13)14(15(16)17)11-5-3-2-4-6-11/h2-10,14H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLILURMTCOXPIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00396011 | |
Record name | 2-(4-Methoxyphenyl)-2-phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21749-83-7 | |
Record name | 2-(4-Methoxyphenyl)-2-phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-Methoxyphenyl)(phenyl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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